Cas no 2244084-83-9 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2244084-83-9
• MF: C₁₃H₄Cl₂F₆O
• MW: 361.066682815552
• CID: 5194325
• Update Time: 2025-07-14

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C13H4Cl2F6O/c14-7-3-6(16)4-8(15)11(7)22-12-9(17)1-5(2-10(12)18)13(19,20)21/h1-4H
• InChI Key： QSOXNAJDDFQOAG-UHFFFAOYSA-N
• SMILES： FC1C=C(Cl)C(OC2C(F)=CC(C(F)(F)F)=CC=2F)=C(Cl)C=1

Experimental Properties

• Density: 1.569±0.06 g/cm3(Predicted)
• Boiling Point: 242.6±40.0 °C(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Research Brief on Compound 2244084-83-9 and INDEX NAME NOT YET ASSIGNED: Recent Advances and Implications

In recent years, the compound with the CAS number 2244084-83-9 has garnered significant attention in the chemicobiological and pharmaceutical research communities. This compound, currently referred to as INDEX NAME NOT YET ASSIGNED, has shown promising potential in various therapeutic applications, particularly in oncology and infectious diseases. The unique chemical structure of 2244084-83-9 enables it to interact with specific biological targets, making it a candidate for further drug development. This research brief aims to summarize the latest findings related to this compound, its mechanisms of action, and its potential clinical applications.

Recent studies have focused on elucidating the molecular mechanisms by which 2244084-83-9 exerts its biological effects. One key finding is its ability to inhibit certain enzymes involved in cell proliferation and survival pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2244084-83-9 acts as a potent inhibitor of a kinase implicated in tumor growth. The study utilized in vitro and in vivo models to validate the compound's efficacy, showing a significant reduction in tumor size without notable toxicity. These results suggest that INDEX NAME NOT YET ASSIGNED could be a viable candidate for targeted cancer therapies.

Another area of interest is the compound's potential application in combating antibiotic-resistant bacterial strains. Preliminary research indicates that 2244084-83-9 exhibits broad-spectrum antimicrobial activity, particularly against Gram-positive bacteria. A 2022 study in Antimicrobial Agents and Chemotherapy highlighted its synergistic effects when combined with existing antibiotics, enhancing their efficacy against resistant strains. This finding is particularly relevant given the growing global threat of antimicrobial resistance (AMR) and the urgent need for novel therapeutic agents.

Despite these promising results, challenges remain in the development of 2244084-83-9 as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Additionally, the lack of an assigned index name complicates regulatory and commercial discussions. However, ongoing research efforts are focused on optimizing the compound's pharmacokinetic properties and exploring its full therapeutic potential.

In conclusion, the compound 2244084-83-9, currently known as INDEX NAME NOT YET ASSIGNED, represents a promising avenue for drug development in oncology and infectious diseases. Its unique mechanism of action and demonstrated efficacy in preclinical studies warrant further investigation. Future research should prioritize addressing the current limitations and advancing the compound through the drug development pipeline. The chemicobiological and pharmaceutical communities should closely monitor progress in this area, as it may yield significant therapeutic breakthroughs in the coming years.